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Compound of Interest

Compound Name: CC-885

Cat. No.: B15603499 Get Quote

CC-885 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the effective use of CC-885 in experimental

settings. Below you will find troubleshooting guides and frequently asked questions (FAQs) to

address common issues encountered during research.

Frequently Asked Questions (FAQs)
1. What is the recommended solvent for preparing CC-885 stock solutions?

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of CC-
885. It has been shown to be effective for dissolving the compound for in vitro experiments.[1]

[2][3]

2. How should CC-885 powder and stock solutions be stored?

Proper storage is crucial to maintain the integrity of CC-885. The following storage conditions

are recommended:

Form Storage Temperature Duration

Powder -20°C 3 years

In DMSO -80°C 6 months

In DMSO -20°C 1 month
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3. What is the stability of CC-885 in cell culture media?

While specific quantitative data on the half-life of CC-885 in various cell culture media is not

readily available, numerous studies have successfully used CC-885 in cell culture for durations

ranging from a few hours to a week.[1][4][5][6][7] This suggests that CC-885 is sufficiently

stable in standard cell culture conditions to conduct experiments over these timeframes. For

optimal results, it is recommended to prepare fresh dilutions of CC-885 in media for each

experiment.

4. What is the mechanism of action of CC-885?

CC-885 is a cereblon (CRBN) modulator.[8][9] It acts as a "molecular glue" by binding to the

CRBN E3 ubiquitin ligase complex, which in turn recruits specific proteins (neosubstrates) for

ubiquitination and subsequent degradation by the proteasome.[4][10] This targeted protein

degradation leads to the observed anti-tumor activity.

5. What are the known neosubstrates of CC-885?

Several proteins have been identified as neosubstrates for CC-885-induced degradation,

including:

GSPT1 (G1 to S phase transition 1)[6][10]

PLK1 (Polo-like kinase 1)[4][8]

BNIP3L (BCL2 interacting protein 3 like)[5][11]
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Issue Possible Cause Recommendation

Precipitation of CC-885 in cell

culture media

The final concentration of

DMSO is too low, or the

concentration of CC-885 is too

high.

Ensure the final DMSO

concentration in the cell culture

media is maintained at a low

level, typically below 0.3%

(0.1% is preferred), to avoid

solvent effects and maintain

solubility.[12] If precipitation

persists, consider preparing a

fresh, more dilute stock

solution.

Inconsistent experimental

results

Degradation of CC-885 stock

solution.

Prepare fresh stock solutions

of CC-885 and store them

under the recommended

conditions. Avoid repeated

freeze-thaw cycles.

No observable effect of CC-

885 on cells

1. Incorrect concentration of

CC-885.2. Cell line is resistant

to CC-885.3. Insufficient

incubation time.

1. Perform a dose-response

experiment to determine the

optimal concentration for your

cell line.2. Confirm that your

cell line expresses CRBN,

which is essential for CC-885

activity.[4][10]3. Extend the

incubation time, as the

degradation of target proteins

and subsequent cellular effects

may take time.[4][5]

Cell death observed in control

(DMSO only) group
DMSO toxicity.

Ensure the final concentration

of DMSO in the cell culture

medium is not toxic to your

specific cell line. It is

recommended to keep the final

DMSO concentration at or

below 0.1%.[12]
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Experimental Protocols
Preparation of CC-885 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of CC-885 in DMSO.

Materials:

CC-885 powder (Molecular Weight: 440.88 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

Weigh out 4.41 mg of CC-885 powder and place it in a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Vortex the solution until the CC-885 is completely dissolved. Gentle warming or sonication

may be required to facilitate dissolution.[1]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[1][2]

Cell Treatment Protocol
This protocol provides a general guideline for treating cells with CC-885.

Materials:

Cells of interest cultured in appropriate media

10 mM CC-885 stock solution in DMSO

Complete cell culture media

Sterile micro-pipettes and tips
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Procedure:

Seed cells in a multi-well plate at the desired density and allow them to adhere overnight.

The next day, prepare the desired concentrations of CC-885 by diluting the 10 mM stock

solution in complete cell culture media. For example, to prepare 10 µM CC-885, add 1 µL of

the 10 mM stock solution to 1 mL of media.

Remove the existing media from the cells and replace it with the media containing the

various concentrations of CC-885. Include a vehicle control group treated with the same final

concentration of DMSO.

Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).[1]

Proceed with downstream analysis (e.g., cell viability assays, western blotting).
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Caption: CC-885 mediated protein degradation pathway.
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General Experimental Workflow with CC-885
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Caption: A typical workflow for in vitro experiments using CC-885.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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